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Compound of Interest

Compound Name: N-3-Chlorophenylanthranilic acid

CAS No.: 22394-36-1

Cat. No.: B14707039

Get Quote

CAS Number: 13278-36-9 Synonyms: N-(3-Chlorophenyl)-2-aminobenzoic acid; 3-

Chlorofenamic acid precursor Physical State: Solid (Pale yellow to off-white powder)

Executive Safety Summary (The "Why")
As a Senior Application Scientist, I prioritize understanding the mechanism of hazard over

simply memorizing rules. N-3-Chlorophenylanthranilic acid is a halogenated derivative of

anthranilic acid. The addition of the chlorine atom at the meta-position of the phenyl ring

significantly increases the molecule's lipophilicity (LogP ~3.9) compared to its parent

compound.

What this means for you:

Enhanced Permeation: The increased lipophilicity facilitates faster transdermal absorption

than non-halogenated anthranilates.
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Irritation Potential: It acts as a proton donor. Upon contact with mucous membranes (eyes,

lungs), it can cause immediate, stinging irritation (H315, H319, H335).

Dust Hazard: As a dry powder, electrostatic charging is common, leading to "flying" particles

that can bypass standard safety glasses if gaps exist.

Core Hazard Classifications (GHS):

Skin Irritation: Category 2 (H315)

Eye Irritation: Category 2A (H319)

STOT-SE: Category 3 (Respiratory Irritation) (H335)

Hierarchy of Controls & PPE Selection
Do not rely on PPE alone. The primary control for this compound is containment.[1]

Engineering Controls (Primary)
Chemical Fume Hood: Mandatory for all open handling (weighing, solubilizing). Maintain

sash at the certified working height (usually 18 inches).

Static Control: Use an ionizing bar or anti-static gun during weighing to prevent powder

dispersal.

PPE Selection Matrix (Secondary)
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Protection Zone Recommended Equipment Technical Rationale

Hand (Solid)
Nitrile Gloves (Min. 0.11 mm

thickness)

Provides adequate barrier

against dry powder. Latex is

not recommended due to

variable permeability to organic

acids.

Hand (Solution) Double Nitrile or Silver Shield®

If dissolved in DMSO or DMF

(common solvents for this

compound), the solvent drives

the permeation risk. DMSO

carries solutes through skin

rapidly.

Eye/Face
Chemical Splash Goggles

(Indirect Vent)

Safety glasses with side

shields are insufficient for fine

powders that drift. Goggles

seal the orbital area.

Respiratory
Fume Hood (Primary) or

N95/P100 (Backup)

If hood access is impossible

(rare), a fit-tested N95 is the

absolute minimum. P100 is

preferred for fine particulates.

Body
Lab Coat (High-neck, long

sleeve)

Standard cotton/poly blend is

acceptable. Tyvek sleeves

recommended if handling >10g

to prevent cuff exposure.

Decision Logic: PPE Selection
The following diagram illustrates the logical flow for selecting the correct PPE based on the

state of the matter.
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Handling N-3-Chlorophenylanthranilic Acid

Determine Physical State

Solid / Powder In Solution (DMSO/Ethanol)

Engineering Control:
Chemical Fume Hood Check Solvent Permeation

Gloves: Single Nitrile
(0.11 mm)

Eyes: Chemical Goggles
(Dust Seal)

Gloves: Double Nitrile or
Laminate (Silver Shield)

Eyes: Face Shield +
Safety Glasses

Click to download full resolution via product page

Caption: Logic flow for selecting PPE based on physical state. Note the increased glove

requirement for solutions.

Operational Protocol: Safe Handling & Weighing
Objective: Transfer N-3-Chlorophenylanthranilic acid from stock container to reaction vessel

with zero exposure.

Pre-Work Checklist
Verify Ventilation: Ensure fume hood flow monitor reads "Safe" (typically 80–100 fpm face

velocity).
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De-clutter: Remove unnecessary equipment from the hood to prevent air turbulence.

Prepare Waste: Have a solid waste container labeled "Halogenated Organic Solid" ready

inside the hood.

Step-by-Step Workflow
1. Anti-Static Preparation

Why: Halogenated aromatic acids are prone to static buildup.

Action: Wipe the spatula and the exterior of the weighing boat with an anti-static wipe or use

an ionizing fan. This prevents the powder from "jumping" during transfer.

2. The "Deep Hood" Technique

Place the balance at least 6 inches back from the sash plane.

Keep hands strictly inside the hood. Do not withdraw hands while holding the open spatula.

3. Transfer & Solubilization

Weigh the required mass.

Critical: If dissolving in DMSO, add the solvent to the solid, not vice-versa, to minimize

splash risk.

Cap the vessel immediately.

4. Decontamination

Wipe the balance area with a tissue dampened with Ethanol (70%). Water alone is

ineffective due to the compound's lipophilicity.

Dispose of the tissue in the solid waste stream.

Visual Workflow: The Safe Loop
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1. Prep:
Anti-Static Wipe

Check Hood Flow

2. Weighing:
Deep Hood Position

Avoid Rapid Movements Ready
3. Decon:

Wipe with Ethanol
(Not just water)

 Transfer Complete

4. Disposal:
Segregate as

Halogenated Waste

 Contaminated Wipes

 Next Run

Click to download full resolution via product page

Caption: Operational loop ensuring containment from preparation through disposal.

Emergency Procedures
Accidental Spills (Solid)

Do NOT blow dust.

Cover the spill with a paper towel dampened with Ethanol or Acetone.

Wipe inward from the periphery to the center to avoid spreading.

Place all cleanup materials in a bag labeled "Hazardous Waste - Halogenated."

Accidental Spills (Solution)
If dissolved in DMSO: Do not touch with standard nitrile gloves. Use forceps or double-glove

immediately.

Absorb with vermiculite or spill pads.

Clean surface with soap and water after solvent removal.

Exposure Response[2][3]
Eye Contact: Flush immediately with water for 15 minutes.[2][3] The chlorine substitution

makes this compound acidic; immediate dilution is critical to prevent corneal etching.

Skin Contact: Wash with soap and water.[4] Do not use alcohol on skin (it may enhance

absorption).
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Disposal & Waste Management
Because this molecule contains a Chlorine atom attached to an aromatic ring, it must be

treated as Halogenated Organic Waste.

Solid Waste: Dispose of pure powder and contaminated gloves/wipes in the "Solid

Hazardous Waste" drum.

Liquid Waste:

If dissolved in non-halogenated solvents (e.g., Ethanol), segregate into the "Halogenated

Solvents" stream. Do not mix with non-halogenated waste, as this increases disposal

costs and complicates incineration.

Drain Disposal:Strictly Prohibited. The compound is toxic to aquatic life (H402/H412) and

difficult to biodegrade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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